Cas no 1805044-98-7 (4-(Difluoromethyl)-3,6-dihydroxypyridine-2-carboxamide)

• Product Name: 4-(Difluoromethyl)-3,6-dihydroxypyridine-2-carboxamide
• CAS No: 1805044-98-7
• MF: C₇H₆F₂N₂O₃
• MW: 204.130948543549
• CID: 4800573
• Update Time: 2025-05-23

4-(Difluoromethyl)-3,6-dihydroxypyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethyl)-3,6-dihydroxypyridine-2-carboxamide
• 4-(Difluoromethyl)-3,6-dihydroxypyridine-2-carboxamide

• Inchi： 1S/C7H6F2N2O3/c8-6(9)2-1-3(12)11-4(5(2)13)7(10)14/h1,6,13H,(H2,10,14)(H,11,12)
• InChI Key： KPTSJMPMMFXQCQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC(C(N)=O)=C1O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 360
• XLogP3: -0.6
• Topological Polar Surface Area: 92.4

Additional information on 4-(Difluoromethyl)-3,6-dihydroxypyridine-2-carboxamide

4-(Difluoromethyl)-3,6-dihydroxypyridine-2-carboxamide

The compound 4-(Difluoromethyl)-3,6-dihydroxypyridine-2-carboxamide (CAS No. 1805044-98-7) is a novel chemical entity with significant potential in various fields, including pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which combines a pyridine ring with a difluoromethyl group and a carboxamide functional group. The presence of hydroxyl groups at positions 3 and 6 further enhances its chemical versatility and biological activity.

Recent studies have highlighted the importance of difluoromethyl-containing compounds in drug discovery. The difluoromethyl group is known to improve the pharmacokinetic properties of molecules, such as increasing bioavailability and enhancing stability. In the case of 4-(Difluoromethyl)-3,6-dihydroxypyridine-2-carboxamide, this group plays a crucial role in modulating the compound's interactions with biological targets. The pyridine ring, a six-membered aromatic structure, provides a rigid framework that facilitates specific binding to receptors or enzymes.

The carboxamide functional group in this compound is another key feature. Carboxamides are widely used in medicinal chemistry due to their ability to form hydrogen bonds, which are essential for molecular recognition and binding affinity. This functional group also contributes to the compound's solubility and permeability, making it suitable for oral administration or other delivery routes.

One of the most promising applications of 4-(Difluoromethyl)-3,6-dihydroxypyridine-2-carboxamide lies in its potential as an anti-inflammatory agent. Recent research has demonstrated that this compound exhibits potent inhibitory activity against pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest that it could be developed into a therapeutic agent for conditions like rheumatoid arthritis, inflammatory bowel disease, and other inflammatory disorders.

In addition to its anti-inflammatory properties, this compound has also shown potential in the field of oncology. Preclinical studies have indicated that 4-(Difluoromethyl)-3,6-dihydroxypyridine-2-carboxamide can inhibit the growth of cancer cells by targeting key signaling pathways involved in cell proliferation and survival. Its ability to induce apoptosis in cancer cells makes it a compelling candidate for further investigation in anticancer drug development.

The synthesis of 4-(Difluoromethyl)-3,6-dihydroxypyridine-2-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency and selectivity of the reaction steps, leading to higher yields and purer products. This has made the compound more accessible for research and development purposes.

From an environmental perspective, the production and handling of CAS No. 1805044-98-7 are conducted under strict safety protocols to minimize any potential risks to human health or the environment. The compound is not classified as a hazardous material under current regulations, making it suitable for use in various industrial applications.

In conclusion, 4-(Difluoromethyl)-3,6-dihydroxypyridine-2-carboxamide (CAS No. 1805044-98-7) is a versatile and promising chemical entity with applications spanning pharmaceuticals, agrochemicals, and beyond. Its unique structure and functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover its full potential, this compound holds great promise for advancing medical science and improving human health.